5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine

• CAS No.: 55041-86-6
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 1-(2-methyl-6,7-dihydro-5H-pyrrolizin-3-yl)ethanone
• InChI: InChI=1S/C10H13NO/c1-7-6-9-4-3-5-11(9)10(7)8(2)12/h6H,3-5H2,1-2H3
• InChI Key: FEOYYZKCVVLICI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2CCCC2=C1)C(=O)C

Description

5-Acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine (CAS 55041-86-6) is an organic compound belonging to the class of pyrrolizines, which feature a bicyclic structure consisting of a pyrrole ring fused to a pyrrolidine ring . This specific molecule has been identified as a constituent detected in certain food and beverage products, such as beer and roasted malt, and is therefore of interest as a potential biomarker in metabolic and analytical chemistry studies . Researchers are also exploring the pyrrolizine core as a privileged structure in medicinal chemistry; for instance, various pyrrolizine derivatives are under investigation for their potential as anti-inflammatory agents by targeting enzymes like cyclooxygenase-2 (COX-2) . The compound features a ketone functional group, which makes it a valuable synthetic intermediate for further chemical derivatization and library synthesis in drug discovery efforts . This product is intended for research and development use only in a laboratory setting. It is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate precautions, as its full safety profile has not been thoroughly established .

Preparation Methods

Radical Cyclization of 2-Aroylpyrroles

This method is well-documented in patents (e.g., US5082951A, EP0486807A1) and involves the following key steps:

• Starting materials: 2-aroylpyrroles substituted with halogen or arenesulfonyloxy groups on the side chain (e.g., 1-(2-iodoethyl)-2-benzoylpyrrole).
• Reagents and conditions:
  • Use of high-valence metal ions such as manganese(III) acetate as radical initiators.
  • Polar aprotic solvents like acetonitrile or tetrahydrofuran.
  • Reaction temperatures typically between 50°C and 125°C, often in sealed pressure vessels under inert atmosphere (nitrogen).
• Process: The radical cyclization proceeds via intramolecular attack forming the pyrrolizine ring system.
• Isolation: The product, often a diethyl 5-aroyl-2,3-dihydro-1H-pyrrolizine-1,1-dicarboxylate, is isolated by extraction, washing, drying, and concentration under reduced pressure.

Ester Hydrolysis and Monodecarboxylation

• The diester intermediate is subjected to base-catalyzed hydrolysis followed by acid treatment to achieve selective monodecarboxylation.
• This step converts the diester to the corresponding monoacid or ketone derivative, adjusting the substitution pattern toward the acetyl and methyl groups required.

Alkylation and Acylation Steps

• Alkylation of pyrrole nitrogen or side chains with alkyl halides or sulfonates introduces methyl groups.
• Acylation with acetylating agents (e.g., acetyl chloride or acetic anhydride) under controlled conditions installs the acetyl group at the 5-position.
• These steps are often performed under inert atmosphere with bases such as sodium hydride or sodium acetate to facilitate substitution.

Representative Reaction Scheme and Conditions

Step	Reactants & Reagents	Conditions	Product/Intermediate	Notes
1	2-aroylpyrrole derivative (e.g., 1-(2-iodoethyl)-2-benzoylpyrrole) + manganese(III) acetate	50–70°C, acetonitrile, inert atmosphere, 6–24 h	Diethyl 5-aroyl-2,3-dihydro-1H-pyrrolizine-1,1-dicarboxylate	Radical cyclization
2	Diester intermediate + NaOH (base)	Room temp, hydrolysis	Dicarboxylic acid intermediate	Ester hydrolysis
3	Acid treatment (e.g., HCl)	0–20°C, 30 min–3 h	Monodecarboxylated pyrrolizine derivative	Selective decarboxylation
4	Alkylation with methyl halide + base (e.g., NaH)	Room temp, aprotic solvent (DMF)	Methyl-substituted pyrrolizine	N-alkylation
5	Acylation with acetyl chloride or acetic anhydride	0–25°C, inert atmosphere	5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine	Final functionalization

Research Findings and Optimization Notes

• Radical cyclization efficiency depends on the choice of metal ion initiator; manganese(III) acetate is preferred for high yields and selectivity.
• Solvent choice impacts reaction rate and purity; polar aprotic solvents like acetonitrile and tetrahydrofuran are optimal.
• Temperature control is critical; elevated temperatures (up to 125°C) accelerate cyclization but require sealed vessels to maintain pressure.
• Base strength and loading influence ester hydrolysis and alkylation steps; sodium hydride is effective for deprotonation and nucleophilic substitution.
• Purification typically involves extraction, washing with aqueous base and brine, drying over sodium sulfate, and concentration under reduced pressure.
• Yield improvements have been reported by optimizing reaction times (typically 16 hours for cyclization) and reagent stoichiometry.

Summary Table of Key Preparation Parameters

Parameter	Preferred Conditions	Impact on Synthesis
Radical initiator	Manganese(III) acetate	Efficient radical generation, high yield
Solvent	Acetonitrile, tetrahydrofuran	Solubility and reaction rate
Temperature	50–125°C (sealed vessel)	Reaction completion time
Base for hydrolysis	Sodium hydroxide	Complete ester hydrolysis
Base for alkylation	Sodium hydride	Effective deprotonation, substitution
Reaction time	6–24 hours (cyclization)	Optimal conversion
Purification	Extraction, drying, concentration	Product purity and isolation

Chemical Reactions Analysis

Types of Reactions

5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions . The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

Pharmacological Applications

1. Analgesic and Anti-inflammatory Properties

Research indicates that compounds similar to 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine exhibit analgesic and anti-inflammatory activities. These compounds have shown potential in treating conditions such as rheumatoid arthritis and osteoarthritis due to their ability to inhibit platelet aggregation without significant ulcerogenic effects .

Compound	Activity	Potential Applications
5-Acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine	Analgesic, Anti-inflammatory	Rheumatoid arthritis, Osteoarthritis
Related Pyrrolizine Derivatives	Inhibitors of platelet aggregation	Pain management

2. Biochemical Interactions

Studies have focused on the interactions of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine with various enzymes and metabolic pathways. These interactions suggest that the compound may influence cellular functions through specific molecular targets, indicating potential therapeutic applications in metabolic disorders .

Case Studies

Case Study 1: Interaction with Enzymes

A study investigated the binding affinity of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine to cytochrome P450 enzymes. The results demonstrated that the compound could modulate enzymatic activity, which is crucial for drug metabolism and therapeutic efficacy .

Case Study 2: Anti-inflammatory Effects

In a clinical trial involving patients with osteoarthritis, derivatives of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine were administered to evaluate their effectiveness in reducing pain and inflammation. The trial reported significant improvements in pain scores compared to a placebo group .

Industrial Applications

While specific industrial applications are less documented, the synthesis of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine typically involves controlled reactions using oxidizing agents and reducing agents. The scalability of these methods is essential for potential pharmaceutical manufacturing .

Mechanism of Action

The mechanism of action of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways and targets depend on the specific context and application being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional diversity of pyrrolizine derivatives arises from variations in substituents, synthesis pathways, and applications. Below is a comparative analysis of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine with key analogs:

Structural Isomers and Sensory Properties

• 7-Acetyl-5-methyl-2,3-dihydro-1H-pyrrolizine (7-AMDP) :
  This positional isomer differs in the acetyl group placement (position 7 vs. 5). Both compounds form via proline-glucose MR systems but exhibit divergent sensory profiles. While 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine contributes to desirable roasted aromas, 7-AMDP is associated with bitter off-flavors, underscoring the sensitivity of taste perception to substituent positioning .
• 5-Acetyl-2,3-dihydro-1H-pyrrolizine :
  Lacking the 6-methyl group, this compound is less volatile and exhibits weaker aroma intensity. Its detection in alcoholic beverages and cereals suggests a broader but less potent role in flavor formation compared to the methylated analog .

Pharmacologically Active Derivatives

• [2,2-Dimethyl-6-(4-chlorophenyl)-7-phenyl-2,3-dihydro-1H-pyrrolizine-5-yl]acetic acid (ML 3000) :
  This derivative incorporates chlorophenyl and acetic acid groups, enabling dual inhibition of cyclooxygenase (COX) and 5-lipoxygenase (5-LOX). Unlike 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine, ML 3000 shows potent anti-inflammatory and analgesic activity with minimal gastrointestinal toxicity in rats, demonstrating how functional group additions expand therapeutic utility .
• 7-(Trifluoromethyl)-2,3-dihydro-1H-pyrrolizine derivatives: Fluorinated analogs, such as 5-halogeno-7-(trifluoromethyl)-2,3-dihydro-1H-pyrrolizines, exhibit enhanced lipophilicity and metabolic stability, making them valuable medicinal chemistry building blocks. These properties contrast with the acetyl/methyl-substituted aroma compounds, which prioritize volatility .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Synthesis Pathway	Primary Application	Source/Detection	References
5-Acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine	C₁₀H₁₃NO	5-acetyl, 6-methyl	Proline-glucose Maillard reaction	Food aroma (popcorn, beer)	Roasted foods, cereals
7-Acetyl-5-methyl-2,3-dihydro-1H-pyrrolizine	C₁₀H₁₃NO	7-acetyl, 5-methyl	Proline-glucose Maillard reaction	Bitter off-flavor compound	MR model systems
ML 3000	C₂₃H₂₂ClNO₂	4-chlorophenyl, acetic acid	Multi-step organic synthesis	Anti-inflammatory drug	Preclinical studies (rats)
6-Methylsulfanyl-5-phenyl-2,3-dihydro-1H-pyrrolizine	C₁₄H₁₅NS	5-phenyl, 6-methylsulfanyl	One-pot cyclopropenethione reaction	Undefined (chemical intermediate)	Synthetic intermediates
6-Methyl-5-(5-methylfuran-2-yl)-2,3-dihydro-1H-pyrrolizine	C₁₃H₁₅NO	5-(5-methylfuran-2-yl), 6-methyl	Not specified	Potential flavor compound	Synthetic/model systems

Key Research Findings

• Sensory Impact: The 5-acetyl-6-methyl substitution is critical for aroma potency, as demonstrated by its dominance in food flavor profiles compared to non-methylated or differently substituted analogs .
• Pharmacological Potential: Structural modifications, such as halogenation or carboxylation, shift pyrrolizines from flavor agents to bioactive molecules with low toxicity profiles .
• Synthetic Flexibility : Pyrrolizines serve as versatile scaffolds for diverse reactions, enabling tailored synthesis of flavor, pharmaceutical, or material science compounds .

Biological Activity

5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article presents an overview of its biological activity, including potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine belongs to the class of organic compounds known as pyrrolizines. Its chemical formula is $C_{10}H_{13}NO$, and it features a pyrrolizine ring structure that contributes to its unique reactivity and biological properties. The compound has been detected in various contexts, including alcoholic beverages, suggesting potential applications as a biomarker for consumption .

Biological Activities

1. Antimicrobial Properties

Research indicates that 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine exhibits notable antimicrobial activity. It has been evaluated against various bacterial and fungal strains, showcasing effectiveness in inhibiting growth. The compound’s structure allows it to interact with microbial targets, although specific mechanisms remain to be fully elucidated.

2. Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties. It is believed to modulate key inflammatory pathways, potentially through inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, similar to other pyrrolizine derivatives . This suggests potential therapeutic applications in treating inflammatory conditions.

3. Cytotoxicity Against Cancer Cells

Preliminary studies have shown that 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine may possess cytotoxic effects against certain cancer cell lines. The compound's ability to induce cell death in cancerous cells could make it a candidate for further development as an anticancer agent.

The biological activity of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine is thought to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory responses and microbial metabolism.
• Receptor Interaction : It could interact with various biological receptors, modulating signaling pathways relevant to inflammation and cell proliferation.

Research Findings

A summary of relevant studies on the biological activity of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine is presented in the table below:

Study	Focus	Findings
	Antimicrobial Activity	Demonstrated significant inhibition against multiple bacterial strains.
	Anti-inflammatory Effects	Inhibited COX and LOX activities; reduced IL-8 secretion in gastric cells.
	Cytotoxicity	Induced apoptosis in cancer cell lines with IC50 values ranging from 22–52 μM.

Case Studies

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial properties of various pyrrolizine derivatives, 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine was found to effectively inhibit the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 μM . This suggests its potential use in developing new antimicrobial agents.

Case Study 2: Anti-inflammatory Mechanism

Research focusing on the anti-inflammatory effects of this compound revealed that it significantly reduced IL-8 secretion from gastric epithelial cells stimulated by interleukin (IL)-1β . This finding indicates its potential application in treating gastrointestinal inflammatory disorders.

Q & A

Q. Q1. What are the standard synthetic routes for 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine and its derivatives?

Methodological Answer: A common approach involves refluxing precursors like substituted acetanilides with malononitrile derivatives in dry acetone, catalyzed by anhydrous potassium carbonate (0.5 g per 7.5 mmol substrate). For example, 6-amino-7-cyano derivatives are synthesized by reacting acetanilides with 2-pyrrolidin-2-ylidene-malononitrile under reflux for 24 hours . Post-reaction, hot filtration and recrystallization yield pure crystals. Variations in substituents (e.g., halogen or methyl groups) are introduced by modifying the aldehyde or aniline starting materials.

Q. Advanced Q1. How can reaction conditions be optimized to improve yield and purity in pyrrolizine synthesis?

Methodological Answer: Optimization involves systematic variation of parameters:

• Catalyst loading : Adjusting potassium carbonate ratios (e.g., 0.5–1.5 g) to balance reaction rate and side-product formation.
• Solvent selection : Testing polar aprotic solvents (e.g., DMF or acetonitrile) to enhance solubility of intermediates.
• Reaction time : Shortening reflux duration (e.g., 6–12 hours) for thermally sensitive intermediates, as seen in Schiff base formation .
• Purification : Gradient recrystallization using ethanol/water mixtures to isolate high-purity crystals. Validate purity via HPLC (C18 column, acetonitrile/water mobile phase) .

Structural Elucidation and Spectral Analysis

Q. Q2. What spectroscopic techniques are essential for characterizing 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine derivatives?

Methodological Answer:

• NMR : 1H and 13C NMR identify substituent positions and confirm ring saturation. For example, dihydro-pyrrolizine protons resonate at δ 2.5–3.5 ppm (multiplet) due to restricted rotation .
• IR : Carbonyl stretches (C=O) appear at ~1680–1720 cm⁻¹, while cyano groups (C≡N) show peaks at ~2200 cm⁻¹ .
• Mass spectrometry : High-resolution MS (HRMS) confirms molecular formulas, e.g., [M+H]+ peaks for 6-amino-7-cyano derivatives .

Q. Advanced Q2. How can X-ray crystallography resolve ambiguities in pyrrolizine derivative structures?

Methodological Answer: Single-crystal X-ray diffraction (e.g., Stoe IPDS 2T diffractometer, Mo-Kα radiation) provides absolute configuration data. For example, 6-(4-methoxyphenyl)-7-phenyl derivatives crystallize in monoclinic systems (space group P21/n), with unit cell parameters a = 12.2276 Å, b = 9.1557 Å, and β = 104.174° . Bond lengths and angles (e.g., C=O at 1.21 Å) validate computational models (DFT/B3LYP).

Physicochemical Property Analysis

Q. Q3. How are solubility and stability profiles determined for pyrrolizine derivatives?

Methodological Answer:

• Solubility : Shake-flask method in buffers (pH 1–7.4) at 25°C, quantified via UV-Vis spectroscopy (λmax = 250–300 nm) .
• Stability : Accelerated stability studies (40°C/75% RH for 4 weeks) monitor degradation via HPLC. Derivatives with electron-withdrawing groups (e.g., -Cl) show enhanced stability .

Q. Advanced Q3. What methodologies assess the impact of substituents on thermodynamic stability?

Methodological Answer:

• DSC/TGA : Determine melting points (e.g., 180–220°C) and decomposition temperatures.
• Hansen solubility parameters : Predict solubility in excipients using HSPiP software.
• Hydrogen-bonding analysis : FT-IR and crystallography data reveal intermolecular interactions (e.g., N-H⋯O=C) that stabilize solid-state structures .

Handling Data Contradictions

Q. Q4. How should researchers address discrepancies in reported melting points or spectral data?

Methodological Answer:

• Reproducibility checks : Repeat synthesis and characterization under identical conditions.
• Impurity profiling : Use LC-MS to identify byproducts (e.g., oxidation products from residual solvents) .
• Cross-validation : Compare NMR data with computational predictions (e.g., ACD/Labs or ChemDraw simulations) .

Q. Advanced Q4. What statistical approaches resolve conflicting bioactivity results across studies?

Methodological Answer:

• Meta-analysis : Pool data from multiple studies (e.g., IC50 values for enzyme inhibition) and apply mixed-effects models.
• QSAR modeling : Correlate substituent electronic parameters (Hammett σ) with bioactivity trends to identify outliers .

Analytical Method Validation

Q. Q5. How are HPLC methods validated for quantifying pyrrolizine derivatives?

Methodological Answer:

• Column : C18 (5 µm, 250 × 4.6 mm).
• Mobile phase : Ammonium acetate buffer (pH 6.5)/acetonitrile gradient (70:30 to 50:50 over 20 minutes) .
• Validation parameters :
  • Linearity : R² ≥ 0.998 over 1–100 µg/mL.
  • Accuracy : 98–102% recovery in spiked samples.
  • Precision : %RSD < 2% for intra-day and inter-day runs .

Q. Advanced Q5. What advanced techniques improve detection limits in trace analysis?

Methodological Answer:

• UPLC-MS/MS : Employ electrospray ionization (ESI+) with multiple reaction monitoring (MRM) for pg/mL sensitivity.
• Derivatization : React primary amines with dansyl chloride to enhance UV/fluorescence detection .

Safety and Handling Protocols

Q. Q6. What safety measures are critical when handling pyrrolizine derivatives?

Methodological Answer:

• PPE : Wear P95 respirators and nitrile gloves to prevent inhalation/skin contact .
• Ventilation : Use fume hoods for synthesis steps involving volatile solvents (e.g., acetone or ethanol) .

Q. Advanced Q6. How are occupational exposure limits (OELs) established for novel pyrrolizine compounds?

Methodological Answer:

• Acute toxicity testing : Follow OECD Guideline 423 (LD50 determination in rodents).
• Air sampling : NIOSH Method 2551 quantifies airborne concentrations using adsorbent tubes and GC-MS .